Cas no 2001976-18-5 (Propanal, 2-[(2,3-dihydro-1H-inden-5-yl)thio]-)

• Product Name: Propanal, 2-[(2,3-dihydro-1H-inden-5-yl)thio]-
• CAS No: 2001976-18-5
• MF: C₁₂H₁₄OS
• MW: 206.303962230682
• CID: 5254479
• Update Time: 2025-10-18

Propanal, 2-[(2,3-dihydro-1H-inden-5-yl)thio]- Chemical and Physical Properties

Names and Identifiers

• Propanal, 2-[(2,3-dihydro-1H-inden-5-yl)thio]-

• Inchi： 1S/C12H14OS/c1-9(8-13)14-12-6-5-10-3-2-4-11(10)7-12/h5-9H,2-4H2,1H3
• InChI Key： GEDNOQJNXREVAM-UHFFFAOYSA-N
• SMILES： C(=O)C(SC1C=CC2=C(C=1)CCC2)C

Additional information on Propanal, 2-[(2,3-dihydro-1H-inden-5-yl)thio]-

Comprehensive Overview of Propanal, 2-[(2,3-dihydro-1H-inden-5-yl)thio]- (CAS No. 2001976-18-5)

Propanal, 2-[(2,3-dihydro-1H-inden-5-yl)thio]- (CAS No. 2001976-18-5) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound, characterized by its unique thioether linkage and indenyl moiety, serves as a versatile intermediate in the synthesis of various high-value chemicals. Its molecular structure combines a propanal backbone with a 2,3-dihydro-1H-indene group, making it a subject of interest for researchers exploring novel heterocyclic compounds and functionalized aldehydes.

The growing demand for fine chemicals and pharmaceutical intermediates has propelled the study of Propanal, 2-[(2,3-dihydro-1H-inden-5-yl)thio]-. Recent trends in green chemistry emphasize the need for sustainable synthesis methods, and this compound's potential applications align well with such initiatives. Researchers are particularly intrigued by its role in catalysis and polymer modification, where its sulfur-containing functional group can influence reaction pathways and material properties. Additionally, its low toxicity profile and biocompatibility make it a candidate for further exploration in biomedical applications.

One of the most frequently searched questions related to Propanal, 2-[(2,3-dihydro-1H-inden-5-yl)thio]- revolves around its synthetic routes. The compound can be synthesized through nucleophilic substitution reactions involving 2,3-dihydro-1H-indene-5-thiol and 2-bromopropanal. This method is favored for its high yield and scalability, which are critical for industrial applications. Another common query concerns its physical properties, such as melting point, boiling point, and solubility. While exact values may vary depending on the purity and form of the compound, it is generally soluble in common organic solvents like dichloromethane and ethanol, facilitating its use in various chemical processes.

In the context of material science, Propanal, 2-[(2,3-dihydro-1H-inden-5-yl)thio]- has shown promise as a building block for advanced polymers. Its ability to introduce sulfur atoms into polymer chains can enhance properties such as thermal stability and mechanical strength. This has led to increased interest from industries focused on high-performance materials, including aerospace and automotive sectors. Moreover, its potential as a ligand in coordination chemistry opens doors for designing new metal-organic frameworks (MOFs) and catalysts.

The pharmaceutical industry is another area where Propanal, 2-[(2,3-dihydro-1H-inden-5-yl)thio]- holds potential. Its structure is reminiscent of several bioactive molecules, making it a candidate for drug discovery programs. Researchers are investigating its derivatives for possible anti-inflammatory and antioxidant activities, aligning with the current focus on natural product-inspired therapeutics. The compound's modular synthesis also allows for easy derivatization, enabling the rapid generation of libraries for high-throughput screening.

From an environmental perspective, Propanal, 2-[(2,3-dihydro-1H-inden-5-yl)thio]- is considered relatively benign, with no significant ecological risks reported to date. This aligns with the increasing regulatory emphasis on sustainable chemical production. However, as with any chemical, proper handling and disposal protocols should be followed to minimize any potential impact. The compound's stability under standard conditions further enhances its practicality for large-scale applications.

In summary, Propanal, 2-[(2,3-dihydro-1H-inden-5-yl)thio]- (CAS No. 2001976-18-5) is a multifaceted compound with broad applicability across chemical, material, and pharmaceutical domains. Its unique structural features and functional versatility make it a valuable asset for researchers and industries alike. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovative technologies and sustainable solutions.